Cas no 66843-02-5 (1-methyl-5-[(1E)-1-methylbut-1-en-1-yl]-5-propylpyrimidine-2,4,6(1H,3H,5H)-trione)

• Product name: 1-methyl-5-[(1E)-1-methylbut-1-en-1-yl]-5-propylpyrimidine-2,4,6(1H,3H,5H)-trione
• CAS No: 66843-02-5
• MF: C₁₃H₂₀N₂O₃
• MW: 252.3095
• CID: 1713079
• PubChem ID: 6434923

1-methyl-5-[(1E)-1-methylbut-1-en-1-yl]-5-propylpyrimidine-2,4,6(1H,3H,5H)-trione Chemical and Physical Properties

Names and Identifiers

• 1-methyl-5-[(1E)-1-methylbut-1-en-1-yl]-5-propylpyrimidine-2,4,6(1H,3H,5H)-trione
• 1-Methyl-5-(1-methyl-1-butenyl)-5-propylbarbituric acid
• 1-methyl-5-[(E)-pent-2-en-2-yl]-5-propyl-1,3-diazinane-2,4,6-trione
• BRN 0235053
• 66843-02-5
• BARBITURIC ACID, 1-METHYL-5-(1-METHYL-1-BUTENYL)-5-PROPYL-

• Inchi： InChI=1S/C13H20N2O3/c1-5-7-9(3)13(8-6-2)10(16)14-12(18)15(4)11(13)17/h7H,5-6,8H2,1-4H3,(H,14,16,18)/b9-7+
• InChI Key： QIALZBIUYDVOET-VQHVLOKHSA-N
• SMILES： CCCC1(C(=O)NC(=O)N(C1=O)C)C(=CCC)C

Computed Properties

• Exact Mass: 252.1475
• Monoisotopic Mass: 252.147393
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 66.5

Experimental Properties

• Density: 1.084
• Refractive Index: 1.49
• PSA: 66.48